Cas no 113058-38-1 (Benzo[b]triphenylen-2-ol)

• Product Name: Benzo[b]triphenylen-2-ol
• CAS No: 113058-38-1
• MF: C₂₂H₁₄O
• MW: 294.345965862274
• CID: 151516
• PubChem ID: 154180
• Update Time: 2025-04-19

Benzo[b]triphenylen-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]triphenylen-2-ol
• benzo[b]triphenylen-7-ol
• Benzo[f]tetraphen-2-ol
• BRN 4477588
• CCRIS 3836
• 2-Hydroxydibenz(a,c)anthracene
• DTXSID00150276
• 2-HYDROXYDIBENZ[A,C]ANTHRACENE
• DDV78FFA26
• Benzo(b)triphenylen-2-ol
• 113058-38-1

• Inchi： 1S/C22H14O/c23-16-9-10-19-17-7-3-4-8-18(17)20-11-14-5-1-2-6-15(14)12-21(20)22(19)13-16/h1-13,23H
• InChI Key： ITSAMNNCNDYIJR-UHFFFAOYSA-N
• SMILES： OC1C=CC2C3C=CC=CC=3C3=CC4C=CC=CC=4C=C3C=2C=1

Computed Properties

• Exact Mass: 294.10452
• Monoisotopic Mass: 294.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6.3

Experimental Properties

• Density: 1.312
• Boiling Point: 581.7°C at 760 mmHg
• Flash Point: 276°C
• Refractive Index: 1.841
• PSA: 20.23